Cas no 1701-22-0 (6-bromo-2-(trifluoromethyl)quinolin-4-ol)

• Product Name: 6-bromo-2-(trifluoromethyl)quinolin-4-ol
• CAS No: 1701-22-0
• MF: C₁₀H₅BrF₃NO
• MW: 292.052012205124
• MDL: MFCD00153078
• CID: 41834
• PubChem ID: 329815943
• Update Time: 2025-06-26

6-bromo-2-(trifluoromethyl)quinolin-4-ol Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-(trifluoromethyl)quinolin-4-ol
• 6-Bromo-4-hydroxy-2-(trifluoromethyl)quinoline
• 6-bromo-2-(trifluoromethyl)-4-Quinolinol
• 6-Bromo-4-hydroxy-2-trifluoromethylquinoline
• BUTTPARK 48\04-95
• 6-BroMo-2(trifluorMethyl) quinoline-4-ol
• 6-BROMO-2-(TRIFLUOROMETHYL)QUINOLIN-4(1H)-ONE
• 6-bromo-2-(trifluoromethyl)-1H-quinolin-4-one
• 6-Bromo-2-trifluoromethyl-quinolin-4-ol
• 4-Quinolinol, 6-bromo-2-(trifluoromethyl)-
• NSC128778
• PubChem5927
• Maybridge3_004065
• HIBGBUAHZUWVNW-UHFFFAOYSA-N
• HMS1442I17
• 6-Bromo-4-hydroxy-2-(trifluoromethyl)quinoline95+%
• 6-Bromo-4-hydroxy-2-trifluoromethylquinoline, AldrichCPR
• SB69399
• A811168
• FT-0620989
• IDI1_015452
• AKOS009159389
• 1701-22-0
• 500562-58-3
• 6-bromanyl-2-(trifluoromethyl)-1H-quinolin-4-one
• SB71554
• 2-(2-Nitrophenoxy)propanoicacid
• SCHEMBL4214227
• AS-31287
• AKOS005203142
• NSC-128778
• 6-bromo-4-hydroxy-2-trifluoromethyl-quinoline
• AC-7371
• MFCD00153078
• SY005933
• CS-0084827
• DTXSID201275296
• DB-043808
• 107-002-1
• DTXCID901705840
• 6-bromo-2-(trifluoromethyl)quinolin-4-ol

• MDL： MFCD00153078
• Inchi： 1S/C10H5BrF3NO/c11-5-1-2-7-6(3-5)8(16)4-9(15-7)10(12,13)14/h1-4H,(H,15,16)
• InChI Key： HIBGBUAHZUWVNW-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C=C(C(F)(F)F)N2)=O

Computed Properties

• Exact Mass: 290.95100
• Monoisotopic Mass: 290.95066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1
• XLogP3: 3.1

Experimental Properties

• Melting Point: >290°C
• Boiling Point: 236.4℃/760mmHg
• Flash Point: 121.9℃
• PSA: 33.12000
• LogP: 3.72170

6-bromo-2-(trifluoromethyl)quinolin-4-ol Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 6-bromo-2-(trifluoromethyl)quinolin-4-ol

6-Bromo-2-(Trifluoromethyl)quinolin-4-ol: A Comprehensive Overview

6-Bromo-2-(trifluoromethyl)quinolin-4-ol (CAS No. 1701-22-0) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to 6-bromo-2-(trifluoromethyl)quinolin-4-ol.

Chemical Structure and Properties

6-Bromo-2-(trifluoromethyl)quinolin-4-ol is a substituted quinoline derivative with a bromine atom at the 6-position and a trifluoromethyl group at the 2-position. The presence of these functional groups imparts unique chemical and physical properties to the molecule. The bromine atom is known for its ability to participate in various chemical reactions, making it a valuable handle for further functionalization. The trifluoromethyl group, on the other hand, is highly electronegative and lipophilic, which can significantly influence the compound's biological activity and pharmacokinetic properties.

The molecular formula of 6-bromo-2-(trifluoromethyl)quinolin-4-ol is C₁₁H₇BrF₃N₂O, with a molecular weight of approximately 309.08 g/mol. The compound exists as a solid at room temperature and has a melting point of around 155°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO), methanol, and ethanol.

Synthesis Methods

The synthesis of 6-bromo-2-(trifluoromethyl)quinolin-4-ol has been extensively studied, and several methods have been reported in the literature. One common approach involves the condensation of 2-trifluoromethylbenzaldehyde with an appropriate amine followed by cyclization to form the quinoline ring. Subsequent bromination at the 6-position yields the desired product. Another method involves the reaction of 4-hydroxyquinoline with bromotrifluoromethane in the presence of a suitable catalyst.

A recent study published in the Journal of Organic Chemistry described an efficient one-pot synthesis of 6-bromo-2-(trifluoromethyl)quinolin-4-ol. The method involves the sequential addition of trifluoromethylation and bromination steps using readily available starting materials. This approach not only simplifies the synthetic route but also improves overall yield and purity.

Biological Activities

6-Bromo-2-(trifluoromethyl)quinolin-4-ol has shown promising biological activities in various assays, making it an attractive candidate for drug development. One of its notable properties is its antiproliferative activity against cancer cells. Studies have demonstrated that this compound can inhibit the growth of several cancer cell lines, including those derived from breast, lung, and colon cancers.

The mechanism of action of 6-bromo-2-(trifluoromethyl)quinolin-4-ol has been investigated using molecular biology techniques. It has been found that the compound can induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. Additionally, it exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

A recent study published in Cancer Research highlighted the potential of 6-bromo-2-(trifluoromethyl)quinolin-4-ol as a selective inhibitor of mutant p53 proteins. Mutations in p53 are common in many cancers and are associated with poor prognosis. The study showed that this compound can selectively reactivate mutant p53 proteins, leading to enhanced tumor suppression.

Clinical Applications and Future Prospects

The promising biological activities of 6-bromo-2-(trifluoromethyl)quinolin-4-ol have spurred interest in its potential clinical applications. Several preclinical studies have demonstrated its efficacy in animal models of cancer and inflammatory diseases. However, further research is needed to fully understand its pharmacokinetic properties and potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-bromo-2-(trifluoromethyl)quinolin-4-ol-based therapies. Early results from phase I trials have shown promising outcomes, with patients exhibiting good tolerability and significant reductions in tumor size.

In addition to cancer therapy, there is growing interest in exploring the use of 6-bromo-2-(trifluoromethyl)quinolin-4-ol for other therapeutic applications. For example, its anti-inflammatory properties make it a potential candidate for treating autoimmune disorders such as rheumatoid arthritis and multiple sclerosis.

Conclusion

6-Bromo-2-(trifluoromethyl)quinolin-4-ol, CAS No. 1701-22-0, is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers valuable properties that make it suitable for various applications, particularly in cancer therapy and anti-inflammatory treatments. Ongoing research continues to uncover new insights into its mechanisms of action and clinical utility, paving the way for future advancements in drug development.